Cas no 1172893-29-6 (N-ethyl-4-(4-phenyl-1,3-thiazol-2-yl)methylpiperazine-1-carboxamide)

• Product Name: N-ethyl-4-(4-phenyl-1,3-thiazol-2-yl)methylpiperazine-1-carboxamide
• CAS No: 1172893-29-6
• MF: C₁₇H₂₂N₄OS
• MW: 330.447782039642
• CID: 6211503
• PubChem ID: 30463936
• Update Time: 2025-10-21

N-ethyl-4-(4-phenyl-1,3-thiazol-2-yl)methylpiperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-4-(4-phenyl-1,3-thiazol-2-yl)methylpiperazine-1-carboxamide
• F5584-0015
• SR-01000923533-1
• N-ethyl-4-[(4-phenyl-1,3-thiazol-2-yl)methyl]piperazine-1-carboxamide
• SR-01000923533
• CCG-310833
• VU0647798-1
• 1172893-29-6
• AKOS024514281
• N-ethyl-4-((4-phenylthiazol-2-yl)methyl)piperazine-1-carboxamide

• Inchi： 1S/C17H22N4OS/c1-2-18-17(22)21-10-8-20(9-11-21)12-16-19-15(13-23-16)14-6-4-3-5-7-14/h3-7,13H,2,8-12H2,1H3,(H,18,22)
• InChI Key： ABQCQQZOKCCVFS-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC=2)N=C1CN1CCN(C(NCC)=O)CC1

Computed Properties

• Exact Mass: 330.15143251g/mol
• Monoisotopic Mass: 330.15143251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 76.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on N-ethyl-4-(4-phenyl-1,3-thiazol-2-yl)methylpiperazine-1-carboxamide

Introduction to N-ethyl-4-(4-phenyl-1,3-thiazol-2-yl)methylpiperazine-1-carboxamide (CAS No. 1172893-29-6)

N-ethyl-4-(4-phenyl-1,3-thiazol-2-yl)methylpiperazine-1-carboxamide is a compounds that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This product name belongs to a class of molecules that are being extensively studied for their pharmacological properties. The compound's molecular framework incorporates several key functional groups, including a piperazine ring, a thiazole moiety, and an amide bond, which collectively contribute to its distinctive chemical and biological profile.

The CAS no1172893-29-6 identifier is a critical reference for researchers and chemists who are working with this substance. It ensures that the compound is accurately identified and tracked throughout various stages of research, from synthesis to application. The CAS number is a unique numerical identifier assigned by the Chemical Abstracts Service, which helps in maintaining consistency and precision in chemical nomenclature.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug development. Among these, thiazole derivatives have shown promise in various therapeutic areas due to their ability to interact with biological targets in multiple ways. The presence of the thiazole ring in N-ethyl-4-(4-phenyl-1,3-thiazol-2-yl)methylpiperazine-1-carboxamide contributes to its potential as a pharmacophore, enabling it to modulate biological pathways effectively.

The N-ethyl group attached to the piperazine ring introduces an additional layer of complexity to the molecule's interactions with biological systems. Piperazine derivatives are well-known for their role in central nervous system (CNS) drugs, where they often serve as key structural elements that influence receptor binding and pharmacological effects. In this context, the N-ethyl modification may enhance or alter the compound's pharmacokinetic properties, making it a valuable candidate for further investigation.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The combination of a thiazole ring and a piperazine scaffold suggests that it may have properties similar to existing CNS-active drugs. Current research is focused on exploring its interactions with neurotransmitter receptors, particularly those involved in mood regulation and cognitive function. Preliminary studies have indicated that derivatives of this class may exhibit anxiolytic and antidepressant-like effects, which could make them suitable for therapeutic use.

The 4-(4-phenyl-1,3-thiazol-2-yl)methyl part of the molecule adds another dimension to its potential biological activity. The phenyl group is known to enhance lipophilicity, which can improve drug penetration across the blood-brain barrier. This feature is particularly important for CNS drugs, where efficient delivery to target sites is crucial for therapeutic efficacy. Additionally, the thiazole moiety has been shown to interact with various enzymes and receptors, suggesting multiple avenues for pharmacological intervention.

In terms of synthetic chemistry, N-ethyl-4-(4-phenyl-1,3-thiazol-2-yl)methylpiperazine-1-carboxamide presents an interesting challenge due to its complex structure. The synthesis involves multiple steps, including the formation of the thiazole ring and the introduction of the piperazine derivative. Researchers have been exploring different synthetic routes to optimize yield and purity while minimizing side reactions. Advances in catalytic methods and green chemistry principles have been particularly useful in refining these processes.

The compound's stability under various conditions is another critical factor that has been studied extensively. Stability tests are essential for determining its shelf life and ensuring consistency in experimental results. Factors such as temperature, humidity, and light exposure can significantly impact the integrity of sensitive organic compounds like this one. Researchers are employing advanced analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to monitor stability over time.

From a regulatory perspective, N-ethyl-4-(4-phenyl-1,3-thiazol-2-yl)methylpiperazine-1-carboxamide must meet stringent guidelines before it can be considered for clinical use. Regulatory agencies require comprehensive data on its safety and efficacy through preclinical studies before human trials can begin. These studies often involve toxicology assessments, pharmacokinetic evaluations, and interaction studies with other drugs. The goal is to ensure that any potential therapeutic benefits outweigh possible risks.

The role of computational chemistry in studying this compound cannot be overstated. Molecular modeling techniques allow researchers to predict how N-ethyl-4-(4-ph enyl)-1-thiazol ylmethyl-piperazine -1-carboxamide will interact with biological targets at the atomic level. This information can guide experimental design and help identify optimal drug candidates more efficiently. Additionally, computational methods are used to assess drug-likeness parameters such as solubility, permeability, and metabolic stability.

Future directions in research on this compound may include exploring its potential as an intermediate in larger drug molecules or developing new derivatives with enhanced properties. The flexibility of its molecular framework allows for numerous modifications that could tailor its pharmacological profile for specific therapeutic applications. Collaborative efforts between synthetic chemists and biologists will be essential in unlocking its full potential.

In conclusion,N - ethyl - 4 - ( 4 - phen yl - 1 , 3 - thi az ol - 2 - yl ) methylpi per az ine - 1 - carboxamide represents a fascinating subject of study within pharmaceutical chemistry due to its complex structure and promising biological activities . Its unique combination of functional groups makes it a valuable candidate for further exploration , particularly in treating neurological disorders . As research continues , this compound holds great promise for contributing significantly to advancements i n medicinal chemistry .